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Compound of Interest

Compound Name: 2-Chloro-2-methylhexane

Cat. No.: B1597336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a summary of the available chemical structure and data for the

compound 2-Chloro-2-methylhexane, identified by the CAS number 4398-65-6. This

document is intended to serve as a reference for researchers and professionals in the fields of

chemistry and material science. It is important to note that based on available data, this

compound is primarily used as a chemical intermediate and is not associated with drug

development or biological signaling pathways.

Chemical Structure and Identity
The chemical structure of 2-Chloro-2-methylhexane is that of a tertiary alkyl halide. The

molecule consists of a hexane backbone with a chlorine atom and a methyl group both

attached to the second carbon atom.

Molecular Formula: C₇H₁₅Cl[1][2][3]

Molecular Weight: 134.65 g/mol [1][2][4]

IUPAC Name: 2-Chloro-2-methylhexane[3]

Synonyms: Hexane, 2-chloro-2-methyl-[3][4]
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Chemical Structure:

Physicochemical Data
A compilation of the physical and chemical properties of 2-Chloro-2-methylhexane is

presented below. This data is essential for understanding its behavior in chemical reactions and

for its proper handling and storage.

Property Value Source

Density 0.86 g/cm³ [5]

Boiling Point 140 °C at 760 mmHg [5]

Flash Point 33.5 °C [5]

Refractive Index 1.419 [5]

LogP (Octanol/Water Partition

Coefficient)
3.194 [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

The following spectral information is available for 2-Chloro-2-methylhexane:

Infrared (IR) Spectrum: Data available[3]

Mass Spectrum (Electron Ionization): Data available[3]

Gas Chromatography: Data available[3]

Applications and Uses
2-Chloro-2-methylhexane is primarily utilized as an intermediate in the synthesis of other

chemical compounds.[1][6] One specific application mentioned is in the production of (1,1-

Dimethyl-pentyl)-benzene.[1][6] It is also used as a pharmaceutical intermediate, though

specific drug products derived from it are not detailed in the available literature.[1][6]
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Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield any information

on the biological activity or associated signaling pathways for 2-Chloro-2-methylhexane. The

available data points to its role as a chemical building block rather than a biologically active

molecule. Therefore, no information can be provided on its mechanism of action, therapeutic

potential, or its effects on biological systems, which are key areas of interest for drug

development professionals.

Experimental Protocols
Due to the absence of published research on the biological effects of 2-Chloro-2-
methylhexane, there are no experimental protocols related to its biological evaluation to

report.

Conclusion
2-Chloro-2-methylhexane (CAS 4398-65-6) is a well-characterized alkyl halide with

established physicochemical properties. Its primary utility lies in the field of chemical synthesis

as an intermediate. For researchers and professionals in drug development, it is critical to

recognize that there is currently no evidence to suggest that this compound possesses any

direct biological activity or that it is involved in any signaling pathways. Future research could

potentially explore novel applications, but based on current knowledge, its relevance is

confined to chemical synthesis.

Visualizations
As there is no information on signaling pathways or complex experimental workflows for 2-
Chloro-2-methylhexane, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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